Cas no 922525-97-1 (Propan-2-yl 3-butyloct-2-enoate)

• Product Name: Propan-2-yl 3-butyloct-2-enoate
• CAS No: 922525-97-1
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 740251
• Update Time: 2023-08-03

Propan-2-yl 3-butyloct-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Octenoic acid, 3-butyl-, 1-methylethyl ester
• propan-2-yl 3-butyloct-2-enoate
• Propan-2-yl 3-butyloct-2-enoate

• Inchi： 1S/C15H28O2/c1-5-7-9-11-14(10-8-6-2)12-15(16)17-13(3)4/h12-13H,5-11H2,1-4H3
• InChI Key： JASTUDGOFXNXBH-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C=C(CCCC)CCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 229
• Topological Polar Surface Area: 26.3